Cas no 2649070-89-1 (3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene)

• Product Name: 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene
• CAS No: 2649070-89-1
• MF: C₈H₈BrNOS
• MW: 246.124219894409
• CID: 5923405
• PubChem ID: 165970285
• Update Time: 2025-05-20

3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene
• 2649070-89-1
• EN300-1919489

• Inchi： 1S/C8H8BrNOS/c1-5-3-12-8(7(5)9)6(2)10-4-11/h3,6H,1-2H3
• InChI Key： NEGRCVXONZTGNC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C)N=C=O

Computed Properties

• Exact Mass: 244.95100g/mol
• Monoisotopic Mass: 244.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.7Ų

Additional information on 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene

3-Bromo-2-(1-Isocyanatoethyl)-4-Methylthiophene: A Comprehensive Overview

The compound 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene, with CAS No. 2649070-89-1, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique thiophene ring structure, which serves as a versatile platform for various chemical modifications. The presence of the bromine atom at the 3-position and the isocyanatoethyl group at the 2-position, along with the methyl group at the 4-position, endows this molecule with distinctive electronic and structural properties.

Recent studies have highlighted the potential of thiophene derivatives, such as 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene, in advanced materials applications. For instance, researchers have explored its role in the development of novel semiconducting polymers and organic light-emitting diodes (OLEDs). The isocyanato group, in particular, has been shown to facilitate cross-linking reactions, which can enhance the mechanical and thermal stability of resulting materials. This makes it a promising candidate for use in high-performance electronic devices.

The synthesis of 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene typically involves multi-step organic reactions, often incorporating Suzuki coupling or other cross-coupling techniques. These methods allow for precise control over the substitution pattern on the thiophene ring, ensuring high purity and structural integrity. Recent advancements in catalytic systems have further streamlined these processes, making large-scale production more feasible.

In terms of chemical properties, 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene exhibits notable reactivity due to the electron-withdrawing effects of the bromine and isocyanato groups. These effects influence the molecule's redox behavior and photophysical properties, making it suitable for applications in electrochemistry and optoelectronics. For example, studies have demonstrated its utility as an intermediate in the synthesis of conductive polymers and as a building block for functionalized materials.

Moreover, the methyl group at the 4-position plays a crucial role in modulating the molecule's solubility and stability. This balance between solubility and reactivity is critical for its application in solution-processable materials. Recent research has also explored its potential as a precursor for bio-inspired materials, where its unique structure could mimic natural molecular systems.

From an environmental standpoint, 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene has been studied for its biodegradation potential and eco-friendly synthesis pathways. Researchers are increasingly focusing on green chemistry approaches to minimize waste and reduce energy consumption during its production. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 3-bromo-2-(1-isocyanatoethyl)-4-methylthiophene represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern organic synthesis and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in advancing technological innovations.